2,4-dichloro-5-{[(4-methoxyphenyl)amino]sulfonyl}benzoic acid

• IUPAC Name: 2,4-dichloro-5-[(4-methoxyphenyl)sulfamoyl]benzoic acid
• InChI: InChI=1S/C14H11Cl2NO5S/c1-22-9-4-2-8(3-5-9)17-23(20,21)13-6-10(14(18)19)11(15)7-12(13)16/h2-7,17H,1H3,(H,18,19)
• InChI Key: NRPBJEMEHKHKFB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NS(=O)(=O)C2=C(C=C(C(=C2)C(=O)O)Cl)Cl
• Molecular Formula: C14H11Cl2NO5S
• Molecular Weight: 376.2 g/mol

Description

2,4-dichloro-5-{[(4-methoxyphenyl)amino]sulfonyl}benzoic acid is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and molecular biology. This compound is also known by the name of mefenoxam and is widely used as a fungicide in agriculture. The purpose of

Mechanism of Action

The mechanism of action of mefenoxam involves the inhibition of the biosynthesis of chitin, a major component of the cell walls of fungi. This inhibition leads to the disruption of the fungal cell wall, ultimately resulting in the death of the organism. Additionally, mefenoxam has been shown to activate the immune system by stimulating the production of cytokines and chemokines, which play a crucial role in the body's defense against pathogens.
Biochemical and Physiological Effects:
Mefenoxam has been found to have a range of biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells, which makes it a potential candidate for cancer therapy. Additionally, mefenoxam has been found to have anti-inflammatory properties, which could be useful in the treatment of inflammatory diseases such as arthritis and asthma.

Advantages and Limitations for Lab Experiments

One of the major advantages of using mefenoxam in lab experiments is its high potency and selectivity. It has been shown to be effective at low concentrations, making it a cost-effective option for researchers. However, one of the limitations of using mefenoxam is its potential toxicity to non-target organisms. Therefore, it is important to use caution when handling this compound and to ensure that proper safety protocols are followed.

Future Directions

There are several future directions for research on mefenoxam. One area of interest is the development of new drugs based on the structure of mefenoxam. Additionally, further studies are needed to elucidate the mechanism of action of mefenoxam and to identify potential targets for therapy. Finally, research is needed to determine the long-term effects of mefenoxam on the environment and on human health.

Synthesis Methods

The synthesis of 2,4-dichloro-5-{[(4-methoxyphenyl)amino]sulfonyl}benzoic acid involves the reaction of 2,4-dichlorobenzoic acid with 4-methoxyaniline in the presence of a strong acid catalyst. The resulting product is then treated with sulfamic acid to obtain the final product, mefenoxam. This synthesis method has been optimized to ensure high yield and purity of the compound.

Scientific Research Applications

Mefenoxam has been extensively studied for its potential applications in the field of medicinal chemistry. In particular, it has been found to exhibit antifungal, antibacterial, and antiviral activity, making it a promising candidate for the development of new drugs. Additionally, mefenoxam has been shown to have a significant effect on the immune system, which makes it an attractive target for immunotherapy.